Cas no 15808-23-8 (octa-3,5-diyne-1,8-diol)

• Product Name: octa-3,5-diyne-1,8-diol
• CAS No: 15808-23-8
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00190210
• CID: 121191
• PubChem ID: 18408254
• Update Time: 2025-06-14

octa-3,5-diyne-1,8-diol Chemical and Physical Properties

Names and Identifiers

• octa-3,5-diyne-1,8-diol
• 3,5-OCTADIYN-1,8-DIOL
• 3,5-Octadiyne-1,8-diol
• 3,5-Octadiin-1,8-diol
• Octa-3,5-diin-1,8-diol
• octa-3,5-diyn-1,8-diol
• DTXSID00593487
• MFCD00190210
• SCHEMBL302175
• 15808-23-8
• AS-44534
• AB11906
• AKOS006274691
• Glycine,N-(1-oxobutyl)-,ethylester
• FGTGRNYBZPTINT-UHFFFAOYSA-N
• 3,5-octadiyne-1 ,8-diol
• FT-0692023

• MDL： MFCD00190210
• Inchi： 1S/C8H10O2/c9-7-5-3-1-2-4-6-8-10/h9-10H,5-8H2
• InChI Key： FGTGRNYBZPTINT-UHFFFAOYSA-N
• SMILES： OCCC#CC#CCCO

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 40.46000
• LogP: -0.24200
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on octa-3,5-diyne-1,8-diol

Recent Advances in the Study of Octa-3,5-diyne-1,8-diol (CAS: 15808-23-8) in Chemical Biology and Pharmaceutical Research

Octa-3,5-diyne-1,8-diol (CAS: 15808-23-8) is a diacetylene-based compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its conjugated diyne and hydroxyl functional groups, serves as a versatile building block for the synthesis of more complex molecules, including polymers, nanomaterials, and bioactive compounds. Recent studies have explored its utility in drug delivery systems, antimicrobial agents, and as a precursor for photopolymerizable materials.

One of the most notable advancements in the study of octa-3,5-diyne-1,8-diol is its role in the development of photopolymerizable hydrogels. Researchers have demonstrated that this compound can undergo rapid polymerization under UV light, forming cross-linked networks with tunable mechanical properties. These hydrogels have shown promise in tissue engineering and wound healing applications, owing to their biocompatibility and ability to encapsulate therapeutic agents. A 2023 study published in *Advanced Materials* highlighted the use of octa-3,5-diyne-1,8-diol-based hydrogels for controlled drug release, achieving sustained delivery of antibiotics over several days.

In addition to its applications in material science, octa-3,5-diyne-1,8-diol has been investigated for its antimicrobial properties. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. The mechanism of action appears to involve disruption of bacterial cell membranes, making it a promising candidate for the development of novel antibiotics. Furthermore, the compound's low cytotoxicity to mammalian cells enhances its potential for clinical use.

Another emerging area of research involves the use of octa-3,5-diyne-1,8-diol in nanotechnology. Its ability to form self-assembled monolayers (SAMs) on gold surfaces has been exploited for the development of biosensors. A 2022 study in *ACS Nano* demonstrated that SAMs of octa-3,5-diyne-1,8-diol could be functionalized with antibodies for the detection of biomarkers associated with cancer. This approach offers high sensitivity and specificity, paving the way for early diagnosis and personalized medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of octa-3,5-diyne-1,8-diol. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For instance, a 2023 paper in *Organic Process Research & Development* described a scalable method for the production of this compound using catalytic hydrogenation, achieving a yield of over 80%. Such advancements are critical for translating laboratory findings into commercial applications.

In conclusion, octa-3,5-diyne-1,8-diol (CAS: 15808-23-8) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique properties enable innovations in drug delivery, antimicrobial therapy, and nanotechnology, while ongoing improvements in synthesis methods enhance its feasibility for industrial use. Future research should focus on further elucidating its mechanisms of action and exploring its potential in other therapeutic areas, such as immunotherapy and regenerative medicine.